Cas no 126076-76-4 (Benzaldehyde, 2-(phenylsulfonyl)-)

• Product Name: Benzaldehyde, 2-(phenylsulfonyl)-
• CAS No: 126076-76-4
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD01025569
• CID: 133656
• PubChem ID: 640916
• Update Time: 2025-04-19

Benzaldehyde, 2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(phenylsulfonyl)-
• 2-(Benzenesulfonyl)benzaldehyde
• 2-(phenylsulfonyl)benzaldehyde
• AC1LD1R6
• ACMC-1BWMO
• AG-690
• Oprea1_782987
• Oprea1_852083
• 2-(Benzenesulphonyl)benzaldehyde
• CWKMIEALBOKDCD-UHFFFAOYSA-N
• AKOS000663780
• MFCD01025569
• SR-01000311043-1
• SCHEMBL709683
• 126076-76-4
• 2-(Phenylsulfonyl)benzaldehyde, AldrichCPR
• 4-(FMOC-AMINO)-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLICACID
• CS-12078
• A1-04670
• InChI=1/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10
• Benzaldehyde,2-(phenylsulfonyl)-
• DTXSID70348820
• SY037013
• SR-01000311043
• 2-(benzenesulfonyl)-benzaldehyde
• 2-benzenesulfonylbenzaldehyde
• 2-Benzenesulfonyl-benzaldehyde
• CS-0318646
• BFA07676
• BB 0259836
• FT-0678146
• DA-46545
• AG-690/11378119

• MDL： MFCD01025569
• Inchi： 1S/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10H
• InChI Key： CWKMIEALBOKDCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1C=O)(=O)=O

Computed Properties

• Exact Mass: 246.0351
• Monoisotopic Mass: 246.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.299
• Melting Point: 90-92
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 288.3°C
• Refractive Index: 1.604
• PSA: 51.21
• LogP: 3.41270

Benzaldehyde, 2-(phenylsulfonyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT